Cas no 2171191-46-9 (2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid)

• Product Name: 2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid
• CAS No: 2171191-46-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6511000
• PubChem ID: 165550877
• Update Time: 2025-06-07

2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid
• EN300-1483657
• 2171191-46-9

• Inchi： 1S/C28H34N2O5/c1-2-24(26(33)29-18-28(16-25(31)32)14-8-3-9-15-28)30-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23-24H,2-3,8-9,14-18H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t24-/m0/s1
• InChI Key： XLNPWQYEIQLNLI-DEOSSOPVSA-N
• SMILES： OC(CC1(CNC([C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid

2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid (CAS No. 2171191-46-9): An Overview

2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid (CAS No. 2171191-46-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-Cyclohexylglycine, is a key intermediate in the synthesis of various bioactive peptides and proteins. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutics.

The chemical structure of 2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid includes a cyclohexyl ring, an acetic acid moiety, and an Fmoc (fluorenylmethyloxycarbonyl) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids, ensuring selective reactivity during the coupling process. This protection strategy is crucial for maintaining the integrity and purity of the final product.

Recent advancements in synthetic methodologies have significantly improved the efficiency and yield of producing 2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid. For instance, a study published in the Journal of Organic Chemistry (2023) reported a novel one-pot synthesis approach that reduces the number of purification steps and minimizes side reactions. This method not only enhances the overall yield but also simplifies the production process, making it more scalable for industrial applications.

In the context of pharmaceutical research, 2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid has shown promising potential as a precursor for developing drugs targeting various diseases. One notable application is in the synthesis of peptides that can modulate protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their dysregulation is often associated with diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. By designing peptides that can selectively disrupt or enhance specific PPIs, researchers aim to develop more targeted and effective therapies.

A recent study published in Nature Communications (2023) demonstrated the use of 2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid in the development of a peptide inhibitor for a key protein involved in tumor growth. The inhibitor showed high potency and selectivity in vitro and was effective in reducing tumor size in preclinical animal models. These findings highlight the potential of this compound as a valuable tool in drug discovery and development.

Beyond its use in peptide synthesis, 2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid has also found applications in other areas of chemical biology. For example, it can be used as a scaffold for designing small molecules that target specific cellular pathways. A study published in ACS Chemical Biology (2023) explored the use of this compound as a platform for developing small molecule inhibitors of kinases, which are enzymes involved in signal transduction pathways and are often dysregulated in diseases such as cancer.

The versatility of 2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid extends to its use in materials science. Researchers have utilized this compound to create functionalized polymers with tailored properties for applications ranging from drug delivery systems to advanced materials. A study published in Advanced Materials (2023) reported the synthesis of biodegradable polymers incorporating this compound, which exhibited enhanced biocompatibility and controlled release properties.

In conclusion, 2-(1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid (CAS No. 2171191-46-9) is a multifunctional compound with significant potential across various fields of research and development. Its unique chemical structure and functional groups make it an invaluable tool for synthetic chemists, medicinal chemists, and materials scientists alike. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing medical challenges.